Cas no 6304-78-5 ( )
structure
Product Name:
CAS No:6304-78-5
MF:C10H14ClNO2S
MW:247.74166059494
CID:958606
PubChem ID:54605496
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
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- 2-amino-3-benzylsulfanylpropanoic acid,hydrochloride
- 3-benzylspinacine dihydrochloride
- 3-benzylsulfanyl-2R-aminopropionic acid hydrochloride
- SCHEMBL6467919
- 6304-78-5
- CHEMBL1975906
- NSC43125
- NSC-43125
-
-
- Inchi： 1S/C10H13NO2S.ClH/c11-9(10(12)13)7-14-6-8-4-2-1-3-5-8;/h1-5,9H,6-7,11H2,(H,12,13);1H
- InChI Key： GPSDMSOGJZNLFX-UHFFFAOYSA-N
- SMILES： Cl.S(CC1C=CC=CC=1)CC(C(=O)O)N
Computed Properties
- Exact Mass: 247.04300
- Monoisotopic Mass: 247.0433776g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 181
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 88.6Ų
Experimental Properties
- PSA: 88.62000
- LogP: 2.83400
Related Literature
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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